Cas no 17159-42-1 (3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-)

3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl- structure
17159-42-1 structure
Product name:3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-
CAS No:17159-42-1
MF:C14H16N2O
MW:228.28964
CID:146197
PubChem ID:161210

3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-
    • 2-methyl-1,2-dipyridin-3-ylpropan-1-ol
    • METYRAPOL
    • 2-Methyl-1,2-bis(3-pyridyl)-1-propanol
    • 2-methyl-1,2-di(pyridin-3-yl)propan-1-ol
    • SU-5236
    • Metrapol
    • Reduced metyrapone
    • Metyrapol (racemic mixture)
    • 2-Methyl-1,2-bis(3-pyridinyl)-1-propanol
    • CHEMBL933
    • BDBM50028160
    • A904438
    • DTXSID10938007
    • METYRAPOL (MPOL)
    • 2-Methyl-1,2-di-pyridin-3-yl-propan-1-ol
    • 17159-42-1
    • CHEBI:172467
    • AKOS030241945
    • Inchi: InChI=1S/C14H16N2O/c1-14(2,12-6-4-8-16-10-12)13(17)11-5-3-7-15-9-11/h3-10,13,17H,1-2H3
    • InChI Key: DDFNHFXLQJLFSX-UHFFFAOYSA-N
    • SMILES: CC(C)(C1=CN=CC=C1)C(C2=CN=CC=C2)O

Computed Properties

  • Exact Mass: 228.12638
  • Monoisotopic Mass: 228.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46A^2

Experimental Properties

  • Density: 1.132
  • Boiling Point: 373.2°C at 760 mmHg
  • Flash Point: 179.5°C
  • Refractive Index: 1.577
  • PSA: 46.01

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